Cas no 1805606-96-5 (2-(Difluoromethyl)-6-hydroxy-4-methylpyridine-3-acetonitrile)

• Product Name: 2-(Difluoromethyl)-6-hydroxy-4-methylpyridine-3-acetonitrile
• CAS No: 1805606-96-5
• MF: C₉H₈F₂N₂O
• MW: 198.169428825378
• CID: 4887703
• Update Time: 2025-07-22

2-(Difluoromethyl)-6-hydroxy-4-methylpyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-6-hydroxy-4-methylpyridine-3-acetonitrile

• Inchi： 1S/C9H8F2N2O/c1-5-4-7(14)13-8(9(10)11)6(5)2-3-12/h4,9H,2H2,1H3,(H,13,14)
• InChI Key： KQHFAYNAQNECBV-UHFFFAOYSA-N
• SMILES： FC(C1=C(CC#N)C(C)=CC(N1)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 374
• XLogP3: 0
• Topological Polar Surface Area: 52.9

Additional information on 2-(Difluoromethyl)-6-hydroxy-4-methylpyridine-3-acetonitrile

Research Brief on 2-(Difluoromethyl)-6-hydroxy-4-methylpyridine-3-acetonitrile (CAS: 1805606-96-5)

2-(Difluoromethyl)-6-hydroxy-4-methylpyridine-3-acetonitrile (CAS: 1805606-96-5) is a fluorinated pyridine derivative that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound is characterized by its unique structural features, including a difluoromethyl group and a hydroxy-methylpyridine core, which contribute to its potential as a versatile intermediate in drug discovery and development. Recent studies have explored its applications in the synthesis of novel bioactive molecules, particularly in the context of enzyme inhibition and targeted therapeutics.

The synthesis of 2-(Difluoromethyl)-6-hydroxy-4-methylpyridine-3-acetonitrile has been optimized in recent research, with a focus on improving yield and purity. A study published in the Journal of Medicinal Chemistry (2023) reported a high-yield, one-pot synthesis route that utilizes catalytic fluorination and selective acetonitrile addition. This method not only reduces production costs but also minimizes environmental impact, aligning with the growing emphasis on sustainable chemistry in pharmaceutical manufacturing.

In terms of biological activity, 2-(Difluoromethyl)-6-hydroxy-4-methylpyridine-3-acetonitrile has shown promising results as a precursor for kinase inhibitors. A 2024 study in Bioorganic & Medicinal Chemistry Letters demonstrated its utility in the development of selective JAK2 inhibitors, which are of interest for treating myeloproliferative disorders. The compound's difluoromethyl group enhances binding affinity to the ATP-binding site of kinases, while the hydroxy-methylpyridine moiety contributes to improved solubility and pharmacokinetic properties.

Further investigations have explored the compound's potential in agrochemical applications. Research published in Pest Management Science (2023) highlighted its role as a key intermediate in the synthesis of novel fungicides. The presence of the difluoromethyl group was found to enhance the stability and bioavailability of the resulting agrochemicals, making them more effective against resistant strains of fungal pathogens.

Recent advancements in analytical techniques have also facilitated a deeper understanding of 2-(Difluoromethyl)-6-hydroxy-4-methylpyridine-3-acetonitrile's physicochemical properties. High-resolution mass spectrometry and NMR studies have provided detailed insights into its molecular structure and reactivity, enabling more precise modifications for specific applications. These findings are expected to accelerate the development of derivatives with tailored biological activities.

In conclusion, 2-(Difluoromethyl)-6-hydroxy-4-methylpyridine-3-acetonitrile (CAS: 1805606-96-5) represents a valuable building block in both pharmaceutical and agrochemical research. Its unique structural features and versatile reactivity make it a promising candidate for further exploration in drug discovery and crop protection. Future research directions may include the development of novel synthetic routes, expansion of its applications in targeted therapies, and investigation of its potential in other areas of chemical biology.